Cas no 122028-36-8 (ent-Dorzolamide Hydrochloride)

• Product Name: ent-Dorzolamide Hydrochloride
• CAS No: 122028-36-8
• MF: C₁₀H₁₇ClN₂O₄S₃
• MW: 360.90097784996
• CID: 93521
• PubChem ID: 329749668
• Update Time: 2025-06-09

ent-Dorzolamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Dorzolomide hydrochloride
• Dorzalamide hydrochloride
• 3-b)thiopyran-2-sulfonamide,5,6-dihydro-4-(ethylamino)-6-methyl-4h-thieno(
• mk-0507
• monohydrochloride,(4s-trans)-7-dioxide
• (2s,4s)-2-ethylamino-4-methyl-5,5-dioxo-5,7-dithiabicyclo[4.3.0]nona-8,10-diene-8-sulfonamide hydrochloride
• DORZOLAMIDE HCL
• DORZOLAMIDE HYDROCHLORIDE
• DorzolomideHcl,Usp
• Dorzolamide.HCl
• ent-Dorzolamide Hydrochloride
• (4R,6R)-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide-7,7-dioxide monohydrochloride
• Dorzolamide Hydrochloride impurity A
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, monohydrochloride, (4R-trans)-
• Dorzolamide Hydrochloride Related Compound A (20 mg) ((4R,6R)-4-(ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide-7,7-dioxide, monohydrochloride)
• AMY13437
• (4R,6R)-4-(Ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide;hydrochloride
• 122028-36-8
• 120279-36-9
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, hydrochloride (1:1),(4R,6R)-
• (4R,6R)-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno(2,3-b)thiopyran-2-sulfonamide-7,7-dioxide monohydrochloride
• 998-838-3

• MDL： MFCD26142872
• Inchi： 1S/C10H16N2O4S3.ClH/c1-3-12-8-4-6(2)18(13,14)10-7(8)5-9(17-10)19(11,15)16;/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15,16);1H/t6-,8-;/m1./s1
• InChI Key： OSRUSFPMRGDLAG-CIRBGYJCSA-N
• SMILES： Cl.S1(C2=C(C=C(S(N)(=O)=O)S2)[C@@H](C[C@H]1C)NCC)(=O)=O

Computed Properties

• Exact Mass: 360.0038982g/mol
• Monoisotopic Mass: 360.0038982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

ent-Dorzolamide Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on ent-Dorzolamide Hydrochloride

Professional Introduction to Ent-Dorzolamide Hydrochloride (CAS No: 122028-36-8)

Ent-Dorzolamide Hydrochloride (CAS No: 122028-36-8) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, a hydrochloride salt derivative, belongs to the class of carbonic anhydrase inhibitors, which are widely recognized for their therapeutic potential in managing various physiological conditions. The unique structural and functional properties of Ent-Dorzolamide Hydrochloride make it a subject of intense research interest, particularly in the development of novel treatments for ocular hypertension and glaucoma.

The chemical structure of Ent-Dorzolamide Hydrochloride incorporates a benzene ring substituted with amino and carboxyl groups, which contribute to its inhibitory activity against carbonic anhydrase enzymes. This inhibition mechanism is pivotal in reducing aqueous humor production in the eye, thereby lowering intraocular pressure (IOP). The hydrochloride salt form enhances the compound's solubility and bioavailability, making it more effective when administered orally or topically.

Recent advancements in pharmacological research have highlighted the promising applications of Ent-Dorzolamide Hydrochloride in treating not only glaucoma but also other conditions associated with elevated IOP. Studies have demonstrated its efficacy in reducing IOP by up to 30% within hours of administration, comparable to existing first-line medications such as dorzolamide and acetazolamide. The compound's selectivity for specific isoforms of carbonic anhydrase has been a focal point of investigation, as this could lead to fewer side effects and improved patient compliance.

The synthesis and purification of Ent-Dorzolamide Hydrochloride require stringent protocols to ensure high purity and stability. Advanced synthetic methodologies, including crystallization techniques and chromatographic purification, are employed to achieve the desired pharmaceutical-grade material. These processes are critical in maintaining the compound's integrity throughout clinical trials and commercial production.

In clinical trials, Ent-Dorzolamide Hydrochloride has shown particular promise in patients with mild-to-moderate open-angle glaucoma. Its ability to provide sustained IOP reduction makes it a viable alternative for those who experience insufficient control with monotherapy or have contraindications to other medications. Additionally, preliminary research suggests that Ent-Dorzolamide Hydrochloride may have potential applications in managing conditions such as pulmonary edema and altitude sickness, due to its impact on fluid balance regulation.

The pharmacokinetic profile of Ent-Dorzolamide Hydrochloride has been thoroughly examined to optimize dosing regimens. Studies indicate that the compound exhibits rapid absorption after oral administration, with peak plasma concentrations reached within 2 hours. Its relatively short half-life necessitates frequent dosing but also minimizes the risk of prolonged side effects. Further research is ongoing to explore whether extended-release formulations could enhance patient convenience without compromising efficacy.

From a regulatory perspective, Ent-Dorzolamide Hydrochloride must meet stringent guidelines set by global health authorities before entering clinical practice. Preclinical studies involving animal models have been instrumental in evaluating its safety profile, including organ toxicity and reproductive effects. These studies provide critical data for regulatory submissions and ensure that the compound is safe for human use under controlled conditions.

The future direction of research on Ent-Dorzolamide Hydrochloride includes exploring its potential synergies with other ocular drugs and investigating novel delivery systems such as nanotechnology-based formulations. Such innovations could improve drug delivery efficiency and reduce local irritation associated with topical administration. Collaborative efforts between academic institutions and pharmaceutical companies are essential in advancing these exploratory studies.

Ethical considerations are paramount in all phases of development involving Ent-Dorzolamide Hydrochloride, particularly regarding patient consent and data privacy during clinical trials. Transparent communication with participants about potential risks and benefits ensures that their rights are protected while contributing valuable insights into the compound's therapeutic value.

The economic impact of developing new ocular medications like Ent-Dorzolamide Hydrochloride cannot be overstated. As healthcare costs continue to rise, innovative treatments that offer improved efficacy or reduced side effects represent significant value propositions for patients and healthcare systems alike. Market analysis suggests that if approved for commercial use, Ent-Dorzolamide Hydrochloride could fill a niche market demand for additional glaucoma management options.

In conclusion, Ent-Dorzolamide Hydrochloride (CAS No: 122028-36-8) stands as a promising candidate in the realm of ophthalmic pharmacology due to its potent carbonic anhydrase inhibition properties and favorable pharmacokinetic profile. Ongoing research continues to uncover new therapeutic applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of medical innovation. As regulatory pathways become clearer and clinical evidence mounts, Ent-Dorzolamide Hydrochloride is poised to make meaningful contributions to global health outcomes.